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Compound of Interest

Compound Name: 2-Hydroxyethyl acetate
CAS No.: 65071-98-9
Cat. No.: B7771454
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethylene glycol monoacetate (CAS 542-59-6), also known as 2-hydroxyethyl acetate, is a
bifunctional organic molecule featuring both a primary hydroxyl and an ester group.[1] This
unique structure confers versatile solvency and reactivity, positioning it as a valuable
intermediate in organic synthesis and a potential component in various industrial and
pharmaceutical formulations.[1][2] This guide provides a comprehensive technical overview of
its chemical properties, synthesis methodologies, analytical characterization, and safety
considerations, with a particular focus on its relevance to research and drug development.

Chemical Identity and Physicochemical Properties

Ethylene glycol monoacetate is the monoester of ethylene glycol and acetic acid.[1] Its dual
functionality dictates its physical and chemical behavior, rendering it soluble in a wide range of
polar and non-polar solvents.[1][2]
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Structure and Identification

o |[UPAC Name: 2-hydroxyethyl acetate[3]

Synonyms: Glycol monoacetate, 2-Acetoxyethanol, B-Hydroxyethyl acetate[4]

CAS Number: 542-59-6[4]

Molecular Formula: CaHsO3[1]

Molecular Weight: 104.10 g/mol [1]

Figure 2: Workflow for Direct Esterification Synthesis

Reactants:
Ethylene Glycol
Acetic Acid
Acid Catalyst (e.g., H2SOa)

Reaction:
Heat under reflux

Work-up:
Neutralization (e.g., NaHCO3)
Extraction (e.g., Diethyl Ether)

Drying:
Anhydrous Na2S0a

Purification:
Distillation

Product:
Ethylene Glycol Monoacetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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